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Compound of Interest

Compound Name: Meldrum's acid-13C3

Cat. No.: B15622392

Essential Safety and Handling Guide for Meldrum's
Acid-13C3

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount. This guide provides immediate, essential safety
and logistical information for Meldrum's acid-13C3, a stable isotope-labeled organic
compound. While the 13C3 labeling does not alter the chemical hazards compared to the
unlabeled parent compound, adherence to strict safety protocols is crucial due to its reactivity
and irritant properties.[1][2]

Hazard Identification and Personal Protective Equipment
(PPE)

Meldrum's acid is a skin, eye, and respiratory irritant.[1][2][3] Appropriate personal protective
equipment must be worn at all times when handling this compound.

Recommended Personal Protective Equipment:

o Eye Protection: Chemical splash-resistant safety glasses or goggles with side protection are
mandatory. In situations with a higher risk of splashing, a face shield should also be used.[1]

e Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene, to prevent skin
contact.[4] Gloves should be inspected for integrity before each use and disposed of properly
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after handling the chemical.[5]

o Skin and Body Protection: A laboratory coat and close-toed footwear are minimum
requirements.[1] For larger quantities or when there is a significant risk of exposure,
additional protective clothing may be necessary.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation of dust or vapors.[1][6] If engineering controls
are insufficient, a NIOSH-approved respirator may be required.[2]

Quantitative Safety Data

The following table summarizes key quantitative data for Meldrum's acid. The data for the 13C3
labeled variant is expected to be identical.

Property Value Source
Molecular Formula CeHsO4 [7]
Molecular Weight 144.13 g/mol [7]
Appearance White crystalline powder [7]
Melting Point 92 -97°C [21[7]
pKa 4.97 [81[9]
Acute Toxicity (Intravenous,

Mouse) LD50: 180 mg/kg [1][10]
Solubility in Water 2.5 g/100 ml (20°C) [2]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely handling Meldrum's acid-13C3 from
receipt to use in an experiment.

e Receiving and Storage:

o Upon receipt, inspect the container for any damage.
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o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.[1][2]

o Keep the container tightly closed to prevent absorption of moisture.[1][11] For long-term
storage, refrigeration at 2-8°C is recommended.[1]

e Preparation for Use:

o Before opening the container, ensure you are in a designated chemical handling area,
such as a fume hood.

o Don all required personal protective equipment as detailed above.

o Have spill containment materials readily available.

e Weighing and Dispensing:

o Handle Meldrum's acid-13C3 as a fine powder, taking care to minimize dust generation.

[1]

o Use a spatula to carefully transfer the required amount of the compound to a tared
weighing vessel.

o If dissolving in a solvent, add the solvent to the powder slowly to avoid splashing.
Meldrum's acid is soluble in various organic solvents like ethanol and acetone.[7]

o Reaction Setup:

o Add the weighed Meldrum's acid-13C3 to the reaction vessel within the fume hood.

o Ensure all glassware is properly secured.

o Once the reaction is initiated, monitor it for any unexpected changes.

o Post-Experiment Work-up:

o Quench the reaction safely according to your specific experimental protocol.
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o Handle all resulting mixtures and solutions with the same level of precaution as the
starting material.

Disposal Plan

Proper disposal of Meldrum's acid-13C3 and any associated waste is critical to ensure
environmental safety and regulatory compliance.

+ Waste Segregation:

o All solid waste contaminated with Meldrum's acid-13C3 (e.g., weighing paper, gloves,
paper towels) should be placed in a designated, labeled hazardous waste container.

o Liquid waste containing Meldrum's acid-13C3 should be collected in a separate, labeled
hazardous waste container. Do not mix with incompatible waste streams.

o Container Labeling:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name:
"Meldrum's acid-13C3".

o Indicate the primary hazards (e.g., Irritant).
o Storage of Waste:
o Store waste containers in a designated satellite accumulation area.
o Keep containers securely closed except when adding waste.
 Final Disposal:

o Dispose of the hazardous waste through your institution's Environmental Health and
Safety (EHS) office.

o Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[11]

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15622392?utm_src=pdf-body
https://www.benchchem.com/product/b15622392?utm_src=pdf-body
https://www.benchchem.com/product/b15622392?utm_src=pdf-body
https://www.benchchem.com/product/b15622392?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC198455000&productDescription=2%2C2-DIMETHYL-1%2C3-DIOXANE+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the key stages of the handling and disposal workflow for
Meldrum's acid-13C3.

Preparation & Handling Disposal

Receiving & Before Use Weighing & q Post-Experiment Waste Container Waste EHS
Storage Dz (PP Dispensing IR Telh Sl Segregation Labeling Storage Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Meldrum's acid-13C3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Meldrum's
acid-13C3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622392#personal-protective-equipment-for-
handling-meldrum-s-acid-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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